6-{[(6-Oxocyclohexa-2,4-dien-1-ylidene)(phenyl)methyl]amino}hexanoic acid

• CAS No.: 62665-90-1
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 6-[[(2-hydroxyphenyl)-phenylmethylidene]amino]hexanoic acid
• InChI: InChI=1S/C19H21NO3/c21-17-12-7-6-11-16(17)19(15-9-3-1-4-10-15)20-14-8-2-5-13-18(22)23/h1,3-4,6-7,9-12,21H,2,5,8,13-14H2,(H,22,23)
• InChI Key: WTABQUKKZVMDCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NCCCCCC(=O)O)C2=CC=CC=C2O

Description

6-{[(6-Oxocyclohexa-2,4-dien-1-ylidene)(phenyl)methyl]amino}hexanoic acid is a complex organic compound characterized by its unique structure, which includes a cyclohexadiene ring, a phenyl group, and a hexanoic acid chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-{[(6-Oxocyclohexa-2,4-dien-1-ylidene)(phenyl)methyl]amino}hexanoic acid typically involves multiple steps, starting with the formation of the cyclohexadiene ring. This can be achieved through a Diels-Alder reaction, followed by functional group modifications to introduce the phenyl and hexanoic acid moieties. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors. The process would be optimized for efficiency, cost-effectiveness, and environmental sustainability. Key considerations include the selection of raw materials, reaction conditions, and purification techniques to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

6-{[(6-Oxocyclohexa-2,4-dien-1-ylidene)(phenyl)methyl]amino}hexanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with different functional groups .

Scientific Research Applications

6-{[(6-Oxocyclohexa-2,4-dien-1-ylidene)(phenyl)methyl]amino}hexanoic acid has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound can be used to investigate biological pathways and interactions at the molecular level.

Industry: The compound’s unique properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-{[(6-Oxocyclohexa-2,4-dien-1-ylidene)(phenyl)methyl]amino}hexanoic acid involves its interaction with specific molecular targets. These interactions can modulate various biological pathways, leading to desired effects. The compound’s structure allows it to bind to specific receptors or enzymes, influencing their activity and downstream signaling cascades .

Comparison with Similar Compounds

Similar Compounds

• N-[4-[(4-oxocyclohexa-2,5-dien-1-ylidene)methylamino]phenyl]acetamide
• Methyl 4-((3,5-di-tert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl)benzoate
• 6-[[(6-oxocyclohexa-2,4-dien-1-ylidene)-phenylmethyl]amino]hexanoic acid

Uniqueness

What sets 6-{[(6-Oxocyclohexa-2,4-dien-1-ylidene)(phenyl)methyl]amino}hexanoic acid apart from similar compounds is its specific combination of functional groups and structural features. This unique arrangement allows for distinct chemical reactivity and biological activity, making it a valuable compound for various applications .